Cas no 2639405-44-8 (Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate)

Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate is a fluorinated tetrahydroisoquinoline derivative commonly used as a key intermediate in pharmaceutical synthesis. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, making it suitable for multi-step synthetic routes. The fluorine substitution at the 5-position introduces electronic and steric effects that can influence reactivity and binding properties in target molecules. This compound is particularly valuable in the development of bioactive molecules, including CNS-targeting drugs, due to the structural versatility of the tetrahydroisoquinoline scaffold. Its high purity and well-defined reactivity profile ensure reproducibility in synthetic applications.
Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate structure
2639405-44-8 structure
Product Name:Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
CAS No:2639405-44-8
MF:C14H18FNO2
MW:251.296627521515
CID:5664188
PubChem ID:165897439
Update Time:2025-05-26

Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27726715
    • tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
    • 2639405-44-8
    • Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
    • Inchi: 1S/C14H18FNO2/c1-14(2,3)18-13(17)12-7-10-9(8-16-12)5-4-6-11(10)15/h4-6,12,16H,7-8H2,1-3H3
    • InChI Key: XUTFDUSMGAPGNN-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2CNC(C(=O)OC(C)(C)C)CC=21

Computed Properties

  • Exact Mass: 251.13215698g/mol
  • Monoisotopic Mass: 251.13215698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.3Ų

Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27726715-1g
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
2639405-44-8
1g
$1400.0 2023-09-10
Enamine
EN300-27726715-5g
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
2639405-44-8
5g
$4060.0 2023-09-10
Enamine
EN300-27726715-10g
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
2639405-44-8
10g
$6020.0 2023-09-10
Enamine
EN300-27726715-0.05g
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
2639405-44-8 95.0%
0.05g
$1176.0 2025-03-19
Enamine
EN300-27726715-0.1g
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
2639405-44-8 95.0%
0.1g
$1232.0 2025-03-19
Enamine
EN300-27726715-0.25g
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
2639405-44-8 95.0%
0.25g
$1288.0 2025-03-19
Enamine
EN300-27726715-0.5g
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
2639405-44-8 95.0%
0.5g
$1344.0 2025-03-19
Enamine
EN300-27726715-1.0g
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
2639405-44-8 95.0%
1.0g
$1400.0 2025-03-19
Enamine
EN300-27726715-2.5g
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
2639405-44-8 95.0%
2.5g
$2745.0 2025-03-19
Enamine
EN300-27726715-5.0g
tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
2639405-44-8 95.0%
5.0g
$4060.0 2025-03-19

Additional information on Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate

Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 2639405-44-8): An Overview

Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 2639405-44-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of tetrahydroisoquinoline, a class of molecules known for their diverse biological activities and potential therapeutic applications. The introduction of a fluoro group at the 5-position and the tert-butyl ester at the carboxyl group imparts unique chemical and biological properties to this molecule.

The chemical structure of Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate is characterized by a fused ring system with a tetrahydroisoquinoline core. The presence of the fluoro substituent at the 5-position can significantly influence the electronic properties and conformational flexibility of the molecule. This modification can enhance its binding affinity to specific protein targets and improve its pharmacokinetic properties, such as solubility and metabolic stability.

Recent studies have highlighted the potential of Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic activities. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes such as COX-2 (cyclooxygenase-2). These findings suggest that Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate could be a promising lead compound for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate has also been investigated for its potential neuroprotective effects. Studies conducted in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and ischemic stroke. The neuroprotective activity is thought to be mediated through multiple mechanisms, including antioxidant effects and modulation of neurotrophic factors.

The synthesis of Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate typically involves multi-step procedures that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the Pictet-Spengler reaction followed by selective fluorination and esterification steps. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound on both laboratory and industrial scales.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, Tert-butyl 5-fluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 2639405-44-8) represents an exciting advancement in medicinal chemistry with potential applications in treating inflammatory diseases and neurological disorders. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential. As more data becomes available from clinical trials, this compound may emerge as a valuable addition to the pharmaceutical arsenal.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.